Cas no 914497-25-9 (N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea])

• Product Name: N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
• CAS No: 914497-25-9
• MF: C₃₈H₂₂F₁₂N₄S₂
• MW: 826.71892786026
• MDL: MFCD31707565
• CID: 2952373
• Update Time: 2025-07-23

N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea] Chemical and Physical Properties

Names and Identifiers

• N,N'-(S)-1,1'-联萘-2,2'-二基双[N'-[3,5-双(三氟甲基)苯基]硫脲]
• N，N'-(S)-[1，1'-Binaphthalene]-2，2'-diylbis[N'-[3，5-bis(trifluoromethyl)phenyl]thiourea]
• N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
• N,N'-(R)-(1,1'-Binaphthalene)-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• N,N'-(S)-(1,1'-Binaphthalene)-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[1-[2-[[3,5-bis(trifluoromethyl)phenyl]carbamothioylamino]naphthalen-1-yl]naphthalen-2-yl]thiourea
• N,N'-(S)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl

• MDL： MFCD31707565
• Inchi： 1S/C38H22F12N4S2/c39-35(40,41)21-13-22(36(42,43)44)16-25(15-21)51-33(55)53-29-11-9-19-5-1-3-7-27(19)31(29)32-28-8-4-2-6-20(28)10-12-30(32)54-34(56)52-26-17-23(37(45,46)47)14-24(18-26)38(48,49)50/h1-18H,(H2,51,53,55)(H2,52,54,56)
• InChI Key： OMOQSDHNLKLWHK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(NC(NC2C(C3=C4C(C=CC=C4)=CC=C3NC(NC3C=C(C(F)(F)F)C=C(C(F)(F)F)C=3)=S)=C3C(C=CC=C3)=CC=2)=S)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 5
• Complexity: 1210
• XLogP3: 11.9
• Topological Polar Surface Area: 112

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]

Introduction to N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea] (CAS No. 914497-25-9)

N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea] is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 914497-25-9, represents a unique molecular architecture that combines binaphthalene and bis-thiourea moieties, each contributing distinct pharmacological properties. The presence of 3,5-bis(trifluoromethyl)phenyl groups further enhances its potential as a bioactive molecule.

The binaphthalene core is particularly noteworthy due to its rigid planar structure, which can influence the conformational flexibility and binding affinity of the compound. This feature makes it an attractive scaffold for designing molecules with specific biological activities. In contrast, the thiourea functional groups introduce polar and hydrogen bonding capabilities, which can modulate interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug development. The (R)-configuration of the binaphthalene unit in this compound suggests a potential for enantioselective interactions with biological systems. Such selectivity is crucial for optimizing therapeutic efficacy while minimizing side effects. The combination of chirality and multiple functional groups makes this compound a promising candidate for further exploration in drug discovery.

The incorporation of 3,5-bis(trifluoromethyl)phenyl groups adds another layer of complexity to the molecular structure. These groups are known to enhance metabolic stability and lipophilicity, which are critical factors in determining a drug's bioavailability and pharmacokinetic profile. The trifluoromethyl substitution also influences electronic properties, potentially affecting reactivity and binding interactions.

In the context of current research, this compound has been investigated for its potential applications in modulating enzyme activity. Specifically, it has shown promise in interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. The thiourea moiety can act as a hydrogen bond acceptor or donor, facilitating specific binding to target proteins. This dual functionality makes it an intriguing candidate for developing small-molecule inhibitors.

The binaphthalene scaffold is also recognized for its ability to exhibit π-stacking interactions with biomolecules. These interactions can be leveraged to design molecules that bind tightly to specific targets, enhancing drug potency. Additionally, the rigid structure of binaphthalene can prevent unwanted conformational changes that might reduce binding affinity or increase off-target effects.

Recent studies have demonstrated the utility of similar binaphthalene-based compounds in addressing neurological disorders. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system receptors has opened new avenues for therapeutic intervention. The presence of multiple functional groups in N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea] suggests it could be adapted for such applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and purity. The synthesis process also highlights the importance of stereochemical control to ensure the correct (R)-configuration of the binaphthalene unit.

Evaluation of this compound's pharmacological properties has revealed interesting insights into its mechanism of action. Initial studies indicate that it can modulate enzyme activity by acting as a competitive inhibitor or by inducing conformational changes in target proteins. These findings are consistent with the structural features that enhance binding affinity and specificity.

The potential applications of N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea] extend beyond enzyme inhibition. Its structural motifs suggest utility in developing agents that interact with nucleic acids or other biomolecules involved in disease pathways. Further research is needed to fully elucidate its biological activities and therapeutic potential.

In conclusion, N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea] (CAS No. 914497-25-9) is a structurally complex and multifunctional compound with significant promise in pharmaceutical research. Its unique combination of chirality, functional groups, and bioactive properties makes it a valuable tool for developing novel therapeutics. Continued investigation into its mechanisms and applications will likely uncover further opportunities for medical intervention.